Cas no 1153330-85-8 (2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine)

• Product Name: 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine
• CAS No: 1153330-85-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5176627
• Update Time: 2026-03-05

2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine

• Inchi： 1S/C12H15N3O/c1-3-4-11-14-12(16-15-11)9-5-6-10(13)8(2)7-9/h5-7H,3-4,13H2,1-2H3
• InChI Key： NMQNERRGLYKTGD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2ON=C(CCC)N=2)C=C1C

Additional information on 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine

Introduction to 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine (CAS No. 1153330-85-8)

2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine (CAS No. 1153330-85-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic amines and is characterized by the presence of a methyl group, a propyl-substituted oxadiazole ring, and an amine functional group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine is particularly noteworthy. The oxadiazole ring, a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, is known for its stability and ability to form strong hydrogen bonds. This structural feature contributes to the compound's overall stability and solubility, which are crucial factors in drug development. The propyl substituent on the oxadiazole ring further enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

In recent years, there has been a growing interest in the biological activities of compounds containing oxadiazole rings. Studies have shown that these compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the potential of this compound as a lead molecule for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine has also shown promise in cancer research. A study published in Cancer Letters in 2020 investigated the anticancer activity of this compound against various human cancer cell lines. The results indicated that it selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine could be a potential candidate for cancer therapy.

The synthesis of 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 4-aminoacetophenone with propionohydrazide followed by cyclization to form the oxadiazole ring. This method is efficient and scalable, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that reduce waste and minimize the use of hazardous reagents.

The pharmacokinetic properties of 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are essential for ensuring that the compound reaches its target site at therapeutic concentrations without causing significant side effects.

In conclusion, 2-Methyl-4-(3-propyl-[1,2,4]oxadiazol-5-yl)-phenylamine (CAS No. 1153330-85-8) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its stability and biological activity, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.